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Compound of Interest

Compound Name: Janus Green B

Cat. No.: B1672793 Get Quote

For researchers, scientists, and professionals in drug development, the integrity of your work

and your personal safety are paramount. This guide provides essential, immediate safety and

logistical information for the handling of Janus Green B, a vital stain used for visualizing

mitochondria in living cells. By adhering to these procedural steps, you can ensure safe and

effective use of this important histological tool.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Janus Green B, particularly in its powder form, a comprehensive approach to

personal protection is crucial. The following table summarizes the required PPE to minimize

exposure and ensure a safe laboratory environment.
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PPE Category Item Specifications and Use

Eye Protection Chemical Splash Goggles

Must be worn at all times to

protect from splashes of Janus

Green B solutions or contact

with the powder.

Hand Protection Chemical-Resistant Gloves

Nitrile or other suitable

chemical-resistant gloves

should be worn to prevent skin

contact.[1]

Body Protection Laboratory Coat or Apron

A lab coat or chemical-

resistant apron is necessary to

protect against spills and

contamination of personal

clothing.[2][3]

Respiratory Protection NIOSH-Approved Respirator

When handling the powder

form of Janus Green B, a

NIOSH-approved respirator

with a dust cartridge is

required to prevent inhalation.

[4]

Quantitative Safety Data
Despite its common use in laboratory settings, specific quantitative toxicity data and

occupational exposure limits for Janus Green B have not been established. The following table

reflects the information available from multiple safety data sheets (SDS).
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Parameter Value Reference

Oral LD50 (Rat) Not Available [4]

Inhalation LC50 (Rat) Not Available

Dermal LD50 (Rabbit) Not Available

OSHA PEL (Permissible

Exposure Limit)
Not Established

ACGIH TLV (Threshold Limit

Value)
Not Established

NIOSH REL (Recommended

Exposure Limit)
Not Established

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the stability of

Janus Green B and ensuring a safe laboratory environment.

Handling:

Always handle Janus Green B in a well-ventilated area, and use a chemical fume hood

when working with the powder form.

Avoid creating dust.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the substance.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent contamination and exposure to moisture.

Store away from strong oxidizing agents.
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Disposal Plan: Responsible Waste Management
Proper disposal of Janus Green B and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Collect waste Janus Green B powder and contaminated disposable materials

(e.g., gloves, weighing paper) in a sealed, labeled container.

Liquid Waste: Aqueous solutions of Janus Green B should be collected in a designated,

labeled waste container.

Disposal Route: All waste containing Janus Green B should be disposed of as chemical

waste through your institution's hazardous waste management program. Do not dispose of

down the drain or in regular trash.

Experimental Protocols: Step-by-Step Guidance
Below are detailed methodologies for two common applications of Janus Green B.

Vital Staining of Mitochondria in Adherent and
Suspension Cells
This protocol is for the visualization of mitochondria in living cells.

Materials:

Janus Green B powder

Distilled water or ethanol

Phosphate-Buffered Saline (PBS) or cell culture medium without serum

Adherent or suspension cells

Microscope slides and coverslips

Centrifuge (for suspension cells)
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Procedure:

Reagent Preparation:

Stock Solution (1% w/v): Dissolve 10 mg of Janus Green B powder in 1 mL of distilled water

or ethanol. Store this solution in a dark container at 4°C.

Working Solution (0.01% w/v): Immediately before use, dilute the stock solution 1:100 with

sterile PBS or serum-free cell culture medium. For example, add 10 µL of the 1% stock

solution to 990 µL of PBS.

Staining of Adherent Cells:

Culture cells on sterile glass coverslips or in glass-bottomed dishes.

Gently wash the cells twice with pre-warmed PBS.

Add the freshly prepared Janus Green B working solution to the cells, ensuring the entire

surface is covered.

Incubate for 10-20 minutes at 37°C.

Remove the staining solution and wash the cells 2-3 times with PBS to remove excess stain.

Mount the coverslip on a microscope slide with a drop of fresh PBS or culture medium and

observe under a microscope.

Staining of Suspension Cells:

Pellet the cells by centrifugation (e.g., 500 x g for 3 minutes).

Resuspend the cell pellet in the Janus Green B working solution and incubate for 10-20

minutes at 37°C.

Pellet the cells again by centrifugation to remove the staining solution.

Resuspend the cell pellet in fresh PBS and repeat the wash step twice.
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After the final wash, resuspend the cells in a small volume of PBS, place a drop on a

microscope slide, cover with a coverslip, and observe under a microscope.

Demonstration of Cellular Respiration in Onion
Epidermal Cells
This protocol demonstrates the activity of mitochondria through the color change of Janus
Green B.

Materials:

Onion bulb

Janus Green B solution (0.02% in saline)

Microscope slides and coverslips

Forceps and a razor blade

Dropper

Procedure:

Prepare a thin epidermal peel from a fresh onion bulb using a razor blade and forceps.

Place the peel in a drop of saline on a clean microscope slide.

Add a drop of 0.02% Janus Green B solution to the peel.

Carefully place a coverslip over the preparation, avoiding air bubbles.

Observe the preparation under the low and high power of a microscope.

Note the initial blue-green color of the mitochondria within the cytoplasm. Over time, as

oxygen is consumed during cellular respiration, the stain will lose its color in the surrounding

cytoplasm while remaining blue-green in the active mitochondria.

Visualizing the Safe Handling Workflow
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To further clarify the procedural steps for safely handling Janus Green B, the following diagram

illustrates the logical flow from preparation to disposal.

Preparation

Handling & Experimentation

Cleanup & Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Janus Green B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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